Cas no 1869168-17-1 (2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid)

• Product Name: 2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid
• CAS No: 1869168-17-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5606534
• PubChem ID: 165939996
• Update Time: 2025-10-29

2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-9933433
• 1869168-17-1
• 2-acetamido-4-methyl-3-(propan-2-yl)pentanoic acid
• 2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid

• Inchi： 1S/C11H21NO3/c1-6(2)9(7(3)4)10(11(14)15)12-8(5)13/h6-7,9-10H,1-5H3,(H,12,13)(H,14,15)
• InChI Key： RMYISMKHXVNNQJ-UHFFFAOYSA-N
• SMILES： OC(C(C(C(C)C)C(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid

Comprehensive Analysis of 2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid (CAS No. 1869168-17-1): Properties, Applications, and Research Insights

The compound 2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid (CAS No. 1869168-17-1) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. With its unique structural features, including an acetamido group and a branched pentanoic acid backbone, this compound serves as a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly exploring its potential in modulating enzyme activity and designing novel bioactive molecules, aligning with the growing demand for targeted therapeutics in precision medicine.

In recent years, the scientific community has focused on structure-activity relationships (SAR) to optimize drug candidates. The 2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid scaffold offers versatility for modifications, making it relevant for high-throughput screening platforms. Its chiral centers and hydrophobic side chains contribute to selective binding interactions, a hot topic in computational chemistry and AI-driven drug design. These attributes address frequent search queries like "how to improve drug bioavailability" and "role of branched amino acids in pharmacology."

From a synthetic perspective, the compound’s carboxylic acid functionality enables conjugation with amines or alcohols, facilitating applications in prodrug development. This aligns with industry trends toward sustained-release formulations, a frequently searched term in pharmaceutical forums. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing its purity, reflecting the emphasis on quality control in regulatory submissions—another trending topic in GMP compliance discussions.

Environmental and green chemistry considerations also apply to this compound. Researchers are investigating solvent-free synthesis routes for 2-Acetamido-4-methyl-3-(propan-2-yl)pentanoic acid to reduce waste, responding to searches like "eco-friendly peptide synthesis." Its stability under physiological pH makes it suitable for bioconjugation studies, particularly in antibody-drug conjugates (ADCs), a rapidly growing field in oncology research.

In conclusion, CAS No. 1869168-17-1 represents a multifaceted tool for modern drug development. Its integration with machine learning approaches for molecular property prediction and relevance in personalized medicine underscore its scientific value. As interest surges in metabolite analogs and small-molecule inhibitors, this compound is poised to remain a key subject in peer-reviewed journals and patent applications.